O-(5-cyclopropylpentyl)hydroxylamine
Overview
Description
O-(5-cyclopropylpentyl)hydroxylamine (OCPH) is an organic compound that is widely used in the synthesis of organic compounds and in scientific research applications. OCPH is a versatile compound that is used in a variety of applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. OCPH is a highly reactive compound and is used in a variety of reactions due to its reactivity and stability. OCPH is also used in a variety of biochemical and physiological studies due to its ability to interact with biological molecules.
Scientific Research Applications
O-(5-cyclopropylpentyl)hydroxylamine is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. O-(5-cyclopropylpentyl)hydroxylamine is also used in biochemical and physiological studies due to its ability to interact with biological molecules. O-(5-cyclopropylpentyl)hydroxylamine can also be used in a variety of reactions due to its reactivity and stability. O-(5-cyclopropylpentyl)hydroxylamine is used in a variety of biochemical and physiological studies due to its ability to interact with biological molecules. O-(5-cyclopropylpentyl)hydroxylamine is also used in a variety of organic synthesis reactions due to its reactivity and stability.
Mechanism of Action
The mechanism of action of O-(5-cyclopropylpentyl)hydroxylamine is not completely understood. However, it is believed that O-(5-cyclopropylpentyl)hydroxylamine interacts with biological molecules through hydrogen bonding and other non-covalent interactions. O-(5-cyclopropylpentyl)hydroxylamine can also be used in a variety of reactions due to its reactivity and stability. O-(5-cyclopropylpentyl)hydroxylamine can be used to form a variety of organic compounds, including pharmaceuticals, biochemicals, and other organic compounds.
Biochemical and Physiological Effects
O-(5-cyclopropylpentyl)hydroxylamine is used in a variety of biochemical and physiological studies due to its ability to interact with biological molecules. O-(5-cyclopropylpentyl)hydroxylamine has been shown to interact with proteins, enzymes, and other biomolecules. O-(5-cyclopropylpentyl)hydroxylamine has also been shown to have a variety of physiological effects, including the inhibition of certain enzymes and the stimulation of certain hormones. O-(5-cyclopropylpentyl)hydroxylamine has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
O-(5-cyclopropylpentyl)hydroxylamine is a highly reactive compound and is used in a variety of reactions due to its reactivity and stability. O-(5-cyclopropylpentyl)hydroxylamine is also used in a variety of biochemical and physiological studies due to its ability to interact with biological molecules. O-(5-cyclopropylpentyl)hydroxylamine is a versatile compound that can be used in a variety of laboratory experiments due to its reactivity and stability. However, O-(5-cyclopropylpentyl)hydroxylamine is a highly reactive compound and must be handled with care in the laboratory.
Future Directions
O-(5-cyclopropylpentyl)hydroxylamine is a versatile compound that is used in a variety of scientific research applications. In the future, O-(5-cyclopropylpentyl)hydroxylamine could be used in a variety of applications, including the synthesis of pharmaceuticals, biochemicals, and other organic compounds. O-(5-cyclopropylpentyl)hydroxylamine could also be used in a variety of biochemical and physiological studies due to its ability to interact with biological molecules. Additionally, O-(5-cyclopropylpentyl)hydroxylamine could be used in a variety of organic synthesis reactions due to its reactivity and stability. Furthermore, O-(5-cyclopropylpentyl)hydroxylamine could be used in a variety of drug delivery systems due to its ability to interact with biological molecules. Finally, O-(5-cyclopropylpentyl)hydroxylamine could be used in a variety of medical applications due to its anti-inflammatory and anti-cancer properties.
Synthesis Methods
O-(5-cyclopropylpentyl)hydroxylamine can be synthesized in a variety of ways, including the use of Grignard reagents, the Wittig reaction, and the use of the hydroxylamine reaction. The Grignard reagent is a highly reactive organometallic compound that can be used to form a variety of organic compounds, including O-(5-cyclopropylpentyl)hydroxylamine. The Wittig reaction is a chemical reaction in which a phosphonium ylide reacts with an aldehyde or ketone to form an alkene. The hydroxylamine reaction is a reaction in which an aldehyde or ketone is treated with hydroxylamine to form an oxime. All of these methods are used to synthesize O-(5-cyclopropylpentyl)hydroxylamine in the laboratory.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for O-(5-cyclopropylpentyl)hydroxylamine involves the conversion of a cyclopropyl-containing starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropylmethyl bromide", "Sodium hydride", "5-Pentyl-1,2,3,4-tetrahydronaphthalene", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Deprotonation of cyclopropylmethyl bromide with sodium hydride in ethanol to form cyclopropylmethyl sodium salt.", "Step 2: Addition of 5-pentyl-1,2,3,4-tetrahydronaphthalene to the reaction mixture and stirring at room temperature for several hours to form the corresponding Grignard reagent.", "Step 3: Quenching the Grignard reagent with hydroxylamine hydrochloride in ethanol to form the corresponding hydroxylamine intermediate.", "Step 4: Treatment of the hydroxylamine intermediate with sodium hydroxide in ethanol to form the desired product, O-(5-cyclopropylpentyl)hydroxylamine." ] } | |
CAS RN |
2300420-96-4 |
Product Name |
O-(5-cyclopropylpentyl)hydroxylamine |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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